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Introduction

2,4,5-Trimethylaniline (TMA), a substituted aniline, is a chemical intermediate with potential
applications in various industrial syntheses, including the manufacturing of dyes and pigments.
As with any chemical compound intended for industrial use, a thorough understanding of its
environmental fate is crucial for assessing its potential ecological impact. This technical guide
provides a comprehensive overview of the current knowledge regarding the environmental
persistence and transformation of 2,4,5-Trimethylaniline, drawing upon predictive models and
data from analogous compounds in the absence of specific experimental studies.

Physicochemical Properties

The environmental behavior of a chemical is largely governed by its physicochemical
properties. The following table summarizes the key properties of 2,4,5-Trimethylaniline, which
are critical for predicting its distribution and persistence in various environmental
compartments.
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Property Value Reference

Molecular Formula CoHisN [1]

Molecular Weight 135.21 g/mol [1]

Physical State White crystals or beige powder  [1]

N < 0.1 mg/mL at 22 °C

Water Solubility ] [1][2]
(insoluble)

Vapor Pressure 0.009 mmHg at 25 °C [1]

n-Octanol/Water Partition

o 2.27 [1]

Coefficient (log Kow)

pKa (dissociation constant) 5.09 [1]
2.48 x 10~% atm-m3/mol at 25

Henry's Law Constant oc [1]

Environmental Fate Processes

The environmental fate of 2,4,5-Trimethylaniline is determined by a combination of transport
and transformation processes, including biodegradation, photodegradation, hydrolysis,
volatilization, and sorption to soil and sediment.

Biodegradation

There is a lack of specific experimental data on the biodegradation of 2,4,5-Trimethylaniline.
However, based on studies of other aromatic amines, it is expected to be biodegradable. The
biodegradation of aniline and its derivatives often proceeds via catechol intermediates, which
are then subject to ring cleavage through either ortho- or meta-pathways by various
microorganisms.[3] For instance, a study on the closely related compound 2,4-dimethylaniline
revealed that Pseudomonas species can metabolize it through oxidative deamination to a 3-
methylcatechol intermediate.[4]

A proposed biodegradation pathway for 2,4,5-Trimethylaniline, based on known pathways for
other aromatic amines, is illustrated below. This pathway is hypothetical and requires
experimental validation.
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A proposed biodegradation pathway for 2,4,5-Trimethylaniline.

Photodegradation

2,4,5-Trimethylaniline is expected to undergo rapid degradation in the atmosphere. The primary
mechanism is the reaction with photochemically produced hydroxyl radicals. The estimated
atmospheric half-life for this reaction is approximately 2 hours.[1]

Direct photolysis in water is not expected to be a significant degradation pathway as anilines
generally absorb light outside of the environmental UV spectrum (>290 nm).[5] However,
indirect photolysis, mediated by other substances in the water, could potentially contribute to its
degradation.

Hydrolysis
2,4,5-Trimethylaniline is not expected to undergo hydrolysis in the environment because it

lacks hydrolyzable functional groups.[5] Substituted anilines are generally stable to hydrolysis
under typical environmental pH conditions (pH 4-9).

Volatilization

The Henry's Law constant of 2,4,5-Trimethylaniline (2.48 x 10~ atm-m3/mol) suggests that
volatilization from water surfaces may be an important fate process.[1] The estimated
volatilization half-lives for a model river and a model lake are 12 and 129 days, respectively.[1]
However, due to its pKa of 5.09, a fraction of the compound will exist in its protonated form in
acidic to neutral waters, which is non-volatile.

Soil and Sediment Mobility

The mobility of 2,4,5-Trimethylaniline in soil and sediment is expected to be moderate. The
estimated soil organic carbon-water partitioning coefficient (Koc) is 198.[1] Based on this Koc
value, the compound is not expected to be highly mobile. However, aromatic amines can
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strongly interact with humic substances in soil through covalent bonding, which can
significantly reduce their mobility.[5] Additionally, in acidic soils, the protonated form of 2,4,5-
trimethylaniline would exhibit strong sorption to negatively charged soil particles.

Summary of Environmental Fate Data

The following table summarizes the available quantitative data on the environmental fate of
2,4,5-Trimethylaniline. It is important to note that most of these values are estimated and have
not been experimentally verified for this specific compound.
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Environmental Fate

Value Method Reference
Parameter
Atmospheric
Degradation
Hydroxyl Radical 2.0x 10710
Reaction Rate cm3/molecule-sec at Estimation [1]
Constant 25°C
Atmospheric Half-life ~ 2 hours Estimation [1]

Soil/Sediment

Sorption

Sail Organic Carbon-
Water Partitioning 198 Estimation [1]
Coefficient (Koc)

Bioconcentration

Bioconcentration

11 Estimation [1]
Factor (BCF)

Volatilization

2.48 x 10~° atm- )
Henry's Law Constant Experimental [1]
m3/mol at 25 °C

Volatilization Half-life ) ]
) 12 days Estimation [1]
from Model River

Volatilization Half-life o
129 days Estimation [1]
from Model Lake

Experimental Protocols

To obtain definitive data on the environmental fate of 2,4,5-Trimethylaniline, standardized
experimental protocols should be followed. The Organization for Economic Co-operation and
Development (OECD) provides a set of internationally recognized guidelines for testing
chemicals.
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Biodegradation: OECD 301 Ready Biodegradability

This test evaluates the potential for rapid and ultimate biodegradation of a chemical in an
aerobic aqueous medium.

Test Setup

Inoculum
(e.g., activated sludge)

g f ' Incubation (28 days) Analysis . .
Mineral Medium 7 Aerobic, Dark, 20-25°C (e.g., DOC, CO2 evolution) Biodegradation Percentage

Test Substance
(2,4,5-Trimethylaniline)

Y

Click to download full resolution via product page

Workflow for OECD 301 Ready Biodegradability Test.

Methodology:

e A solution of 2,4,5-Trimethylaniline in a mineral medium is inoculated with a small amount of
microorganisms from a source such as activated sludge.

o The mixture is incubated under aerobic conditions in the dark at a constant temperature for
28 days.

o The extent of biodegradation is determined by measuring the decrease in dissolved organic
carbon (DOC) or the amount of carbon dioxide produced.

o A substance is considered readily biodegradable if it reaches a certain percentage of
degradation (e.g., >60% of theoretical CO2 production) within a 10-day window during the
28-day test period.
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Soil Sorption: OECD 106 Adsorption/Desorption Using a
Batch Equilibrium Method

This method determines the adsorption and desorption potential of a chemical in soil.

Test Solution

Soil Sample || 5 4 5 Trimethylaniline in CaCl2)

Equilibration
(Shaking)

Centrifugation

'

Analysis of Supernatant
and Soll

i

Calculation of Kd and Koc

Click to download full resolution via product page
Workflow for OECD 106 Soil Sorption Test.

Methodology:

e A solution of 2,4,5-Trimethylaniline of known concentration is prepared in a 0.01 M CacCl:
solution.

e The solution is added to a known mass of soil, and the mixture is shaken for a
predetermined time to reach equilibrium.
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The soil suspension is then centrifuged to separate the solid and liquid phases.
The concentration of 2,4,5-Trimethylaniline remaining in the supernatant is measured.

The amount of substance adsorbed to the soil is calculated by the difference between the
initial and final concentrations in the solution.

The soil adsorption coefficient (Kd) and the soil organic carbon-water partitioning coefficient
(Koc) are then calculated.

Hydrolysis: OECD 111 Hydrolysis as a Function of pH

This test assesses the abiotic degradation of a chemical in water due to hydrolysis at different

pH values.

Methodology:

Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.
A known concentration of 2,4,5-Trimethylaniline is added to each buffer solution.
The solutions are incubated in the dark at a constant temperature.

Samples are taken at various time intervals and analyzed for the concentration of the parent
compound.

The rate of hydrolysis is determined, and the half-life at each pH is calculated.

Photodegradation in Water: OECD 316
Phototransformation of Chemicals in Water — Direct
Photolysis

This guideline describes a method to determine the rate of direct photolysis of a chemical in

water.

Methodology:

A solution of 2,4,5-Trimethylaniline in purified water is prepared.
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e The solution is exposed to a light source that simulates natural sunlight (e.g., a xenon arc
lamp).

» Control samples are kept in the dark to account for any non-photolytic degradation.

e Samples are taken at different time intervals from both the irradiated and dark control
solutions.

e The concentration of 2,4,5-Trimethylaniline is measured in each sample.

e The rate of photodegradation and the quantum yield are calculated.

Conclusion

The available data, primarily from predictive models, suggests that 2,4,5-Trimethylaniline is
likely to be non-persistent in the atmosphere due to rapid photochemical degradation. Its
mobility in soil is expected to be moderate, with potential for stronger binding to soils rich in
organic matter. Volatilization from water bodies could be a significant removal mechanism for
the neutral species. While expected to be biodegradable, specific pathways and rates are
unknown. It is not expected to undergo hydrolysis.

To provide a more definitive environmental risk assessment, experimental studies following
standardized protocols such as those outlined by the OECD are essential. Such studies would
provide crucial data on the actual rates of biodegradation, photodegradation, and soil sorption,
as well as elucidate the specific biodegradation pathway and identify any potential persistent
transformation products. This information is vital for ensuring the safe and responsible use of
2,4,5-Trimethylaniline in any industrial application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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